Cas no 864181-25-9 (1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene)

• Product Name: 1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene
• CAS No: 864181-25-9
• MF: C₁₃H₉Br₂ClO
• MW: 376.470961332321
• MDL: MFCD22543703
• CID: 4764153
• Update Time: 2026-02-26

1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene
• C13H9Br2ClO
• 2-(Benzyloxy)-1,5-dibromo-3-chlorobenzene
• 1,5-dibromo-3-chloro-2-phenylmethoxybenzene
• Z0913

• MDL： MFCD22543703
• Inchi： 1S/C13H9Br2ClO/c14-10-6-11(15)13(12(16)7-10)17-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key： MAIUPHLTTDFZHJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCC1C=CC=CC=1)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 5.4
• Topological Polar Surface Area: 9.2

Additional information on 1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene

1,5-Dibromo-3-chloro-2-(phenylmethoxy)benzene: A Comprehensive Overview

The compound with CAS No. 864181-25-9, commonly referred to as 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene, is a highly specialized aromatic compound with a unique structure and diverse applications. This compound is characterized by its bromine, chlorine, and phenylmethoxy substituents, which confer it with distinctive chemical properties. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in various research domains.

1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene has been extensively studied for its potential in material science and pharmaceutical applications. Researchers have explored its role as an intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. The bromine and chlorine atoms in its structure contribute to its reactivity, making it a valuable precursor in organic synthesis. Moreover, the phenylmethoxy group enhances its solubility in organic solvents, facilitating its use in various chemical reactions.

Recent studies have highlighted the importance of 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene in drug discovery. Its unique electronic properties make it a promising candidate for designing bioactive molecules with potential therapeutic applications. For instance, researchers have investigated its ability to inhibit certain enzymes involved in disease pathways, showcasing its potential as a lead compound for drug development.

The synthesis of 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene involves a multi-step process that combines bromination, chlorination, and etherification reactions. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the reaction conditions, ensuring high yields and purity. These advancements have made the compound more accessible for large-scale production and application.

In terms of environmental impact, 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene has been studied for its biodegradation properties. Research indicates that under specific environmental conditions, the compound can undergo microbial degradation, reducing its persistence in ecosystems. This understanding is crucial for assessing its safety and sustainability in industrial applications.

The structural versatility of 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene has also led to its exploration in catalysis. Scientists have investigated its ability to act as a ligand in transition metal-catalyzed reactions, demonstrating enhanced catalytic activity in certain transformations. This opens up new avenues for its use in green chemistry and sustainable chemical processes.

In conclusion, 1,5-dibromo-3-chloro-2-(phenylmethoxy)benzene (CAS No. 864181-25-9) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical properties and versatile structure make it an invaluable tool in research and industry. As ongoing studies continue to uncover new applications and insights into this compound's behavior, it is poised to play an increasingly important role in advancing modern science and technology.